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Abstract
Dora-22 is a potent and selective dual orexin receptor antagonist (DORA) that has garnered

significant interest in the scientific community for its potential therapeutic applications, primarily

in the treatment of insomnia. Its mechanism of action, targeting both orexin receptor 1 (OX1R)

and orexin receptor 2 (OX2R), offers a novel approach to sleep modulation by selectively

suppressing the wake-promoting orexin system. This technical guide provides a

comprehensive overview of the chemical structure of Dora-22, summarizes key quantitative

data from preclinical studies, details relevant experimental protocols, and visualizes its

mechanism of action and experimental workflows.

Chemical Structure and Properties of Dora-22
Dora-22, with the IUPAC name [(2R,5R)-5-[(5-fluoro-2-pyridinyl)oxymethyl]-2-methylpiperidin-

1-yl]-(5-fluoro-2-pyrimidin-2-ylphenyl)methanone, is a complex small molecule. Its chemical and

physical properties are summarized in the table below.
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Property Value

Molecular Formula C23H22F2N4O2

Molecular Weight 424.4 g/mol

CAS Number 1088991-95-0

IUPAC Name

[(2R,5R)-5-[(5-fluoro-2-pyridinyl)oxymethyl]-2-

methylpiperidin-1-yl]-(5-fluoro-2-pyrimidin-2-

ylphenyl)methanone

SMILES CC1CC--INVALID-LINK--COC4=NC=C(C=C4)F

InChI Key ADNQCBKNFSDDHY-HZPDHXFCSA-N

Mechanism of Action: Dual Orexin Receptor
Antagonism
The orexin system, comprising orexin-A and orexin-B neuropeptides and their receptors OX1R

and OX2R, is a central regulator of wakefulness. Orexin neurons in the lateral hypothalamus

project to and excite various arousal-promoting centers in the brain. Dora-22 functions by

competitively binding to and inhibiting both OX1R and OX2R, thereby blocking the wake-

promoting signals of orexin peptides. This targeted suppression of the orexin system facilitates

the transition to and maintenance of sleep.[1]

The signaling pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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